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Compound of Interest

Methyl 4-(1,3-oxazol-5-
Compound Name:
yl)benzoate

Cat. No.: B178259

An In-depth Technical Guide to Methyl 4-(1,3-
oxazol-5-yl)benzoate

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the physical and chemical
properties of Methyl 4-(1,3-oxazol-5-yl)benzoate. Due to the limited availability of specific
experimental data for this compound in publicly accessible literature, this document focuses on
its fundamental molecular characteristics and provides context based on related chemical
structures. The synthesis of related oxadiazole and isoxazole analogs suggests potential
synthetic routes that could be adapted for the target molecule.

Introduction

Methyl 4-(1,3-oxazol-5-yl)benzoate is a heterocyclic compound featuring a benzoate group
substituted with an oxazole ring. Heterocyclic compounds are of significant interest in medicinal
chemistry and materials science due to their diverse biological activities and unique chemical
properties. The oxazole moiety, in particular, is a key structural component in various
pharmacologically active molecules. This guide aims to consolidate the known information
about Methyl 4-(1,3-oxazol-5-yl)benzoate and to provide a foundational understanding for
researchers interested in its synthesis and potential applications.
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Molecular and Physicochemical Properties

A summary of the basic molecular properties of Methyl 4-(1,3-oxazol-5-yl)benzoate is
presented in the table below. It is important to note that experimental data for properties such
as melting point, boiling point, and solubility are not readily available in the current body of
scientific literature. The provided information is based on its chemical structure.

Property Value Source
Molecular Formula C11H9NOs

Molecular Weight 203.19 g/mol

CAS Number Not available

Synthesis and Characterization

Detailed experimental protocols for the synthesis of Methyl 4-(1,3-oxazol-5-yl)benzoate are
not explicitly described in the reviewed literature. However, the synthesis of analogous
structures, such as 1,3,4-oxadiazoles and isoxazoles, can provide valuable insights into
potential synthetic strategies.

A plausible synthetic approach could involve the cyclization of a suitable precursor to form the
1,3-oxazole ring, followed by esterification of the carboxylic acid group.

Conceptual Synthetic Workflow

The following diagram illustrates a conceptual workflow for the synthesis of Methyl 4-(1,3-
oxazol-5-yl)benzoate, based on general principles of heterocyclic chemistry. This is a
hypothetical pathway and would require experimental validation.
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Starting Materials
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4-(1,3-0xazol-5-yl)benzoic acid (6.0, with MethanolAcid catalyst) | Methyl 4-(1,3-0xazol-5-yl)benzoate

4-Formylbenzoic acid
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Caption: Conceptual synthetic workflow for Methyl 4-(1,3-oxazol-5-yl)benzoate.

Characterization

Upon successful synthesis, the characterization of Methyl 4-(1,3-oxazol-5-yl)benzoate would
involve a suite of spectroscopic and analytical techniques to confirm its identity and purity.

Table 2: Proposed Analytical Characterization Methods
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Technique

Purpose

1H and 3C NMR Spectroscopy

To elucidate the chemical structure by
identifying the chemical environment of

hydrogen and carbon atoms.

Infrared (IR) Spectroscopy

To identify characteristic functional groups, such
as the ester carbonyl (C=0) and the C=N and

C-O bonds of the oxazole ring.

Mass Spectrometry (MS)

To determine the molecular weight and
fragmentation pattern, confirming the molecular

formula.

High-Performance Liquid Chromatography
(HPLC)

To assess the purity of the synthesized

compound.

Melting Point Analysis

To determine the melting point, a key physical

property for a solid compound.

Biological Activity and Signaling Pathways

There is currently no available information in the scientific literature regarding the biological

activity or any associated signaling pathways of Methyl 4-(1,3-oxazol-5-yl)benzoate.

However, the broader class of oxazole-containing compounds has been shown to exhibit a

wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and

anticancer activities.

Future research into Methyl 4-(1,3-oxazol-5-yl)benzoate could explore its potential as a

therapeutic agent. A general workflow for such an investigation is proposed below.
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Caption: General workflow for investigating the biological activity of a novel compound.

Conclusion
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Methyl 4-(1,3-oxazol-5-yl)benzoate represents an under-explored area of chemical space.
While specific experimental data is scarce, its structural motifs suggest that it could be a
valuable target for synthesis and biological evaluation. The methodologies and conceptual
frameworks presented in this guide are intended to serve as a starting point for researchers
aiming to investigate this compound further. The development of a robust synthetic route and
subsequent characterization are critical next steps to unlocking the potential of Methyl 4-(1,3-
oxazol-5-yl)benzoate in drug discovery and materials science. Further research is warranted
to fully elucidate its physical, chemical, and biological properties.

 To cite this document: BenchChem. [Physical and chemical properties of "Methyl 4-(1,3-
oxazol-5-yl)benzoate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178259#physical-and-chemical-properties-of-methyl-
4-1-3-oxazol-5-yl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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